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Compound of Interest

Compound Name: Coixol

Cat. No.: B1215178

Essential Safety & Handling Guide: Coixol

For Research Use Only. Not for human or veterinary use.

This document provides crucial safety and logistical information for laboratory professionals
handling Coixol (also known as 6-Methoxy-2-benzoxazolinone or 6-MBOA). Coixol is a
naturally occurring polyphenol extracted from Coix seeds.[1][2] While it is investigated for its
antibacterial and antitumor activities, appropriate safety measures are essential to mitigate
risks associated with its handling.[1][2]

Hazard Identification & Physicochemical Properties

Coixol is a white-like or light tan powder.[1] While comprehensive toxicological data is limited,
the primary hazards are related to dust inhalation and direct contact with skin and eyes.[1]
Standard safety descriptions advise against breathing the dust and avoiding skin and eye

contact.[1]
Quantitative Data Summary

The following table summarizes key physicochemical properties for Coixol (CAS: 532-91-2).
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Property Value Source
Molecular Formula CsH7NOs3 [11[3]
Molar Mass 165.15 g/mol [1][3]
Appearance White-like / light tan powder [1]
Melting Point 151-156°C [1]

. Soluble in DMSO (=30
Solubility [11[3]
mg/mL), methanol, ethanol

Sealed in a dry place at room
Storage temperature or -20°C for long- [1112]
term

Note: Occupational Exposure Limits (OELs) have not been established for Coixol. A
conservative approach to handling is strongly recommended.

Personal Protective Equipment (PPE)

A risk assessment should always precede handling. The following PPE is mandatory to prevent
exposure.

Hand Protection: Chemical-resistant gloves (e.g., Nitrile) must be worn. Change gloves
immediately if they become contaminated.

o Eye/Face Protection: ANSI-approved safety glasses with side shields or chemical safety
goggles are required.

o Skin and Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned.
Avoid exposed skin.

o Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator
(e.g., N95) is required. All weighing and aliquoting of the powder form should be performed
in a certified chemical fume hood or ventilated enclosure.

PPE Selection Workflow
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Preparation Phase

Risk of Dust Generation?

Yes No

Weighing / Aliquoting Powder Handling Solution

Required PPE

Gloves + Lab Coat + Goggles + Respirator (in Fume Hood) Gloves + Lab Coat + Goggles

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE based on the handling task.

Handling, Storage, and Disposal Plan

3.1. Standard Handling Protocol: Preparing a 10 mM Stock Solution in DMSO
This protocol details the preparation of a 10 mM stock solution from solid Coixol.
Materials:

¢ Coixol powder (CAS: 532-91-2)

¢ Anhydrous DMSO

o Calibrated analytical balance
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e Chemical fume hood

o Appropriate PPE (respirator required)
 Sterile microcentrifuge tubes or vials
Procedure:

e Preparation: Don all required PPE. Perform all operations involving Coixol powder inside a
certified chemical fume hood to prevent inhalation.

» Weighing: Tare a suitable vial (e.g., 1.5 mL microcentrifuge tube) on the analytical balance.
Carefully weigh out 1.65 mg of Coixol powder into the vial. Calculation: 165.15 g/mol (M.Wt)
x 0.010 mol/L (10 mM) x 0.001 L (2 mL) =0.00165 g = 1.65 mg.

e Solubilization: Add 1.0 mL of anhydrous DMSO to the vial containing the Coixol powder.

» Mixing: Cap the vial securely. Vortex or sonicate the solution until all solid is completely
dissolved.[4] Visually inspect to ensure no particulates remain.

e Labeling & Storage: Clearly label the vial with the compound name (Coixol), concentration
(10 mM in DMSO), preparation date, and your initials. For long-term storage, store the stock
solution at -20°C or -80°C.[2]

3.2. Storage Plan

e Solid Form: Keep the container tightly sealed in a dry, cool, and well-ventilated area.[3]
Room temperature is acceptable for short-term storage.[1]

e Solution Form: Stock solutions in DMSO can be stored at -20°C for up to one year or -80°C
for up to two years.[2] Avoid repeated freeze-thaw cycles.

3.3. Disposal Plan All Coixol waste, including empty containers, contaminated PPE, and
unused solutions, must be disposed of as hazardous chemical waste. Do not dispose of it
down the drain or in regular trash. Follow all local, state, and federal regulations for chemical
waste disposal.
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Spill and Exposure Protocol

Immediate and correct response is critical in the event of a spill or exposure.

Spill Respo Exposure Response

Solid Spill Liquid Spill

Contain spill, prevent dust Cover with absorbent material ‘Wash with soap & water for 15 min Flush with water for 15 min Move to fresh air

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Coixol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215178#personal-protective-equipment-for-
handling-coixol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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